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Compound of Interest

Compound Name: Tetraglycine

Cat. No.: B1346897

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
relevant experimental data for tetraglycine, a tetrapeptide composed of four glycine units. This
document is intended to serve as a valuable resource for researchers and professionals in the
fields of biochemistry, drug development, and materials science.

Core Chemical Data

Tetraglycine, with the systematic name glycyl-glycyl-glycyl-glycine, is a simple yet versatile
oligopeptide. Its fundamental chemical and physical properties are summarized in the table
below, providing a quick reference for laboratory use.
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Property Value Reference(s)

CAS Number 637-84-3 [112][3114]

Molecular Formula CsH14N4Os [11[31[5]

Molecular Weight 246.22 g/mol [11[31[41[5]
White to off-white solid,

Appearance [2][3]
powder, or crystal

Melting Point 300 °C [3]

Boiling Point 389.22 °C (rough estimate) [3]
H20: 2.86 mg/mL (requires

Solubility sonication) Soluble in DMSO, [2][6]
acetonitrile, and methanol

pKa 3.32 £ 0.10 (Predicted) [3]
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Experimental Protocols and Applications

While specific, detailed experimental protocols for the synthesis and purification of tetraglycine

are often proprietary, general methodologies for solid-phase peptide synthesis (SPPS) are

widely applicable. Purification is typically achieved through crystallization from water, optionally

with the addition of ethanol.

General Handling and Dissolution Protocol

Due to the potential for hydrophobicity and aggregation in larger peptides, a systematic

approach to dissolution is recommended. For tetraglycine, which is relatively small, the

following general protocol can be applied:
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« Initial Solvent Selection: Attempt to dissolve a small amount of the peptide in sterile, purified
water.[7]

» Sonication: If solubility is limited in water, sonication can be employed to aid dissolution, as
indicated by its known solubility data.[2][7]

» Alternative Solvents: For applications where aqueous solutions are not suitable, organic
solvents such as DMSO, acetonitrile, or methanol can be used.[6] It is crucial to ensure
solvent compatibility with the intended downstream application.

e pH Adjustment: For peptides with a net charge, adjusting the pH can enhance solubility.
Since tetraglycine has a predicted acidic pKa, slight adjustments to a more basic pH may
improve solubility in agueous buffers.[7]

Use as a Bifunctional Linker

Tetraglycine is utilized as a bifunctional linker in bioconjugation and materials science.[6] Its
terminal amino and carboxyl groups provide reactive sites for covalent attachment to other
molecules.

e The N-terminal amino group can react with activated esters, carbonyl compounds (via
reductive amination), and carboxylic acids.[6]

e The C-terminal carboxyl group can be activated (e.g., using carbodiimides like EDC or
HATU) to react with primary amino groups, forming a stable amide bond.[6]

In Vivo Studies in Animal Models

An in vivo study in male Sprague-Dawley rats demonstrated the distribution of tetraglycine
following intravenous injection. The protocol involved:

e Animal Model: Male Sprague-Dawley rats (270-300 Q).
e Dosage: 1.0 ymol glycine/g body weight (equivalent to 246.22 mg/kg of tetraglycine).

¢ Administration: Intravenous injection over a 30-second period.
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» Observation: Five minutes post-injection, an accumulation of diglycine, triglycine, and
tetraglycine was observed in the kidney, suggesting rapid metabolism and renal clearance.

[2][3]

Visualizing Experimental Workflows

The following diagrams illustrate key concepts and workflows related to the application of

tetraglycine.
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Workflow for Tetraglycine Synthesis and Use as a Linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Tetraglycine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346897#tetraglycine-cas-number-and-chemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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